3-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile

• IUPAC Name: 3-[2-(2,5-difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C18H14F2N2O2/c19-13-4-5-16(20)15(7-13)17-8-14(23)10-22(17)18(24)12-3-1-2-11(6-12)9-21/h1-7,14,17,23H,8,10H2
• InChI Key: CNVIPCYSVQMXCG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1C2=C(C=CC(=C2)F)F)C(=O)C3=CC=CC(=C3)C#N)O
• Molecular Formula: C18H14F2N2O2
• Molecular Weight: 328.3 g/mol

Description

3-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

3-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins that are involved in the progression of diseases. For instance, it has been found to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the development of cancer. This compound also inhibits the activity of beta-secretase (BACE1), an enzyme that is involved in the formation of amyloid plaques in Alzheimer's disease.
Biochemical and physiological effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also reduces the production of pro-inflammatory cytokines and oxidative stress, which are associated with the development of neurodegenerative diseases. This compound has also been found to enhance memory and cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

3-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile is a potent inhibitor of HDACs and BACE1, making it a valuable tool for studying the role of these enzymes in disease progression. However, it has limited solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

For research include investigating the potential of 3-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile in combination with other drugs, exploring its effects on other diseases, and developing more efficient synthesis methods to improve its solubility and bioavailability.
In conclusion, this compound is a chemical compound with significant potential for therapeutic applications in cancer and neurodegenerative diseases. Its ability to inhibit the activity of HDACs and BACE1 makes it a valuable tool for studying the role of these enzymes in disease progression. Further research is needed to determine its efficacy and safety in clinical trials and to explore its potential in other diseases.

Synthesis Methods

3-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile is synthesized through a multistep process involving the reaction of 2,5-difluorobenzaldehyde with 4-hydroxypyrrolidin-2-one, followed by the reaction of the resulting product with benzonitrile. The final product is purified using column chromatography.

Scientific Research Applications

3-[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidine-1-carbonyl]benzonitrile has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been found to exhibit anti-tumor, anti-inflammatory, and neuroprotective properties.